6-Benzyl-2,4-dichloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine

• IUPAC Name: 6-benzyl-2,4-dichloro-5,7-dihydropyrrolo[3,4-d]pyrimidine
• InChI: InChI=1S/C13H11Cl2N3/c14-12-10-7-18(6-9-4-2-1-3-5-9)8-11(10)16-13(15)17-12/h1-5H,6-8H2
• InChI Key: RZSMZEYQFCOUKN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1CC3=CC=CC=C3)N=C(N=C2Cl)Cl
• Molecular Formula: C13H11Cl2N3
• DSSTOX Substance ID: DTXSID40721045
• Molecular Weight: 280.15 g/mol
• CAS RN: 779323-58-9

Description

6-Benzyl-2,4-dichloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine is a heterocyclic organic compound that can be used as an organic intermediate.

Molecular Structure Analysis

The molecular formula of this compound is C13H11Cl2N3. The molecular weight is 280.15.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 280.15 and a molecular formula of C13H11Cl2N3. It should be stored in a sealed, dry environment at 2-8°C.

Scientific Research Applications

Interaction with Glycine Esters

The interaction of derivatives of 6-Benzyl-2,4-dichloro-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine with glycine esters has been studied, leading to the discovery of new derivatives with potential biological activities. These interactions typically result in the formation of cyclization products like pyrrolo[2,3-d]pyrimidine and pyrido[2,3-d]pyrimidine, which are of interest for their biological properties. The reaction conditions play a significant role in determining the outcome of these interactions, suggesting avenues for the synthesis of compounds with tailored biological activities (Zinchenko et al., 2018).

Antitumor Agents

Derivatives of this compound have been synthesized and evaluated as antitumor agents. These compounds have been shown to exhibit inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), indicating their potential as dual inhibitors in cancer treatment. The synthesis approach and the biological evaluation of these compounds highlight their significance in the development of new antitumor agents (Gangjee et al., 2005).

Functionalization for Diversity-Oriented Synthesis

The functionalization of pyrrolo[3,4-d]pyrimidine derivatives, including the study compound, facilitates the diversity-oriented synthesis of compounds with various biological activities. This approach allows for the introduction of molecular diversity, which is crucial for the discovery of new drugs and biologically active molecules. The ability to diversify the pyrimidine ring nitrogen substituents opens up new possibilities for drug discovery and development (Marcotte et al., 2003).

Targeting Folate Receptors in Tumor Cells

Certain 6-substituted derivatives of this compound have been designed to target tumor cells via cellular uptake by folate receptor α. These compounds inhibit the de novo purine nucleotide biosynthesis through glycinamide ribonucleotide formyltransferase (GARFTase) inhibition. Their selective uptake by folate receptor-expressing cells highlights the potential for targeted antitumor therapy, demonstrating the relevance of these derivatives in the development of cancer treatments (Wang et al., 2013).